Cas no 6065-59-4 (Diethyl Pentylmalonate)

• Product Name: Diethyl Pentylmalonate
• CAS No: 6065-59-4
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• CID: 506232
• Update Time: 2025-10-25

Diethyl Pentylmalonate Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-pentyl-, 1,3-diethyl ester
• diethyl 2-pentylmalonate
• diethyl 2-pentylpropanedioate
• DIETHYL N-AMYLMALONATE
• DIETHYL PENTYLMALONATE
• 2-pentanepropanedioic acid diethyl ester
• diethyl 2-pentylpropanedicarboxylate
• diethyl n-pentylmalonate
• n-pentylmalonic acid diethyl ester
• Diethyl amylmalonate
• NSC 30682
• Diethyl Pentylmalonate

• Inchi： 1S/C12H22O4/c1-4-7-8-9-10(11(13)15-5-2)12(14)16-6-3/h10H,4-9H2,1-3H3
• InChI Key： OQFYXOBMUBGANU-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)CCCCC)=O

Computed Properties

• Exact Mass: 230.15200

Experimental Properties

• Density: 0.9604 g/cm3 (20 ºC)
• Boiling Point: 136-143 ºC (16 Torr)
• Flash Point: 116.5±16.9 ºC,
• Refractive Index: 1.4623 (589.3 nm 20 ºC)
• Solubility: Very slightly soluble (0.48 g/l) (25 º C),
• PSA: 52.60000
• LogP: 2.30910

Diethyl Pentylmalonate Security Information

• WGK Germany：3
• Safety Instruction： S23; S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Diethyl Pentylmalonate

Recent Advances in the Application of Diethyl Pentylmalonate (CAS 6065-59-4) in Chemical Biology and Pharmaceutical Research

Diethyl pentylmalonate (CAS 6065-59-4) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. As a diester derivative of pentylmalonic acid, this compound serves as a valuable intermediate in the synthesis of various bioactive molecules, including pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have explored its utility in drug discovery, medicinal chemistry, and material science, highlighting its importance in modern research and development.

One of the most notable applications of diethyl pentylmalonate is its role as a building block in the synthesis of complex organic molecules. Researchers have leveraged its reactive ester groups to construct pharmacophores and scaffolds for drug candidates. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the use of diethyl pentylmalonate in the synthesis of novel anti-inflammatory agents, showcasing its potential in addressing unmet medical needs. The study reported that derivatives of this compound exhibited promising activity against key inflammatory markers, paving the way for further preclinical evaluation.

In addition to its pharmaceutical applications, diethyl pentylmalonate has also been investigated for its role in material science. A recent study in *Advanced Materials* highlighted its use as a precursor for the development of biodegradable polymers. The researchers synthesized a series of polyesters using diethyl pentylmalonate as a monomer, resulting in materials with tunable mechanical properties and degradation rates. These findings suggest potential applications in drug delivery systems and tissue engineering, where controlled degradation is critical.

Another area of interest is the compound's utility in asymmetric synthesis. A 2022 publication in *Organic Letters* detailed a novel catalytic system that employs diethyl pentylmalonate for the enantioselective construction of chiral centers. This advancement is particularly relevant for the production of enantiopure pharmaceuticals, where stereochemistry plays a crucial role in drug efficacy and safety. The study reported high yields and excellent enantioselectivity, underscoring the compound's value in synthetic chemistry.

Despite these promising developments, challenges remain in optimizing the scalability and sustainability of diethyl pentylmalonate-based processes. Recent efforts have focused on green chemistry approaches, such as catalytic methods and solvent-free reactions, to minimize environmental impact. A 2023 review in *Green Chemistry* summarized these advancements, emphasizing the need for continued innovation to align with global sustainability goals.

In conclusion, diethyl pentylmalonate (CAS 6065-59-4) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its potential in drug discovery and material science, positions it as a key player in advancing scientific and technological frontiers. Future research will likely explore new applications and refine existing methodologies to fully harness its potential.